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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of vinyldifluoroborane reagents, specifically 2,2-difluorovinyl pinacolborane, in palladium-

catalyzed cross-coupling reactions. This versatile reagent facilitates the synthesis of gem-

difluorostyrenes and their analogues, which are valuable motifs in medicinal chemistry and

materials science.

Introduction
The introduction of the gem-difluorovinyl group (CF₂=CH-) into organic molecules can

significantly modulate their physicochemical and biological properties. 2,2-Difluorovinyl

pinacolborane (CF₂=CHBPin) has emerged as a stable and easy-to-handle reagent for the

efficient synthesis of gem-difluorinated compounds via the Suzuki-Miyaura cross-coupling

reaction.[1] This reagent allows for the formation of a carbon-carbon bond between the

difluorovinyl group and various aryl, heteroaryl, and vinyl partners under palladium catalysis.

The reaction is characterized by its broad substrate scope, good functional group tolerance,

and scalability, making it a valuable tool for drug discovery and development.[1]
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The following tables summarize the quantitative data for the palladium-catalyzed Suzuki-

Miyaura cross-coupling of 2,2-difluorovinyl pinacolborane with a variety of aryl and vinyl

bromides.

Table 1: Cross-Coupling of 2,2-Difluorovinyl Pinacolborane with Aryl Bromides[1]
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Entry Aryl Bromide Product Yield (%)

1 4-Bromoanisole
1-(2,2-Difluorovinyl)-4-

methoxybenzene
85

2 4-Bromotoluene
1-(2,2-Difluorovinyl)-4-

methylbenzene
82

3 Bromobenzene
1-(2,2-

Difluorovinyl)benzene
78

4 4-Bromobenzonitrile

4-(2,2-

Difluorovinyl)benzonitr

ile

91

5
Methyl 4-

bromobenzoate

Methyl 4-(2,2-

difluorovinyl)benzoate
88

6 4-Bromonitrobenzene
1-(2,2-Difluorovinyl)-4-

nitrobenzene
75

7

1-Bromo-4-

(trifluoromethyl)benze

ne

1-(2,2-Difluorovinyl)-4-

(trifluoromethyl)benze

ne

81

8
1-Bromo-4-

fluorobenzene

1-(2,2-Difluorovinyl)-4-

fluorobenzene
77

9
1-Bromo-4-

chlorobenzene

1-Chloro-4-(2,2-

difluorovinyl)benzene
83

10 2-Bromopyridine
2-(2,2-

Difluorovinyl)pyridine
65

11 3-Bromopyridine
3-(2,2-

Difluorovinyl)pyridine
72

12 2-Bromothiophene

2-(2,2-

Difluorovinyl)thiophen

e

79

Table 2: Cross-Coupling of 2,2-Difluorovinyl Pinacolborane with Vinyl Bromides[1]
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Entry Vinyl Bromide Product Yield (%)

1
(E)-(2-

Bromovinyl)benzene

(E)-1-(4,4-

Difluorobuta-1,3-dien-

1-yl)benzene

68

2
1-Bromo-2,2-

diphenylethene

1,1-Diphenyl-3,3-

difluoro-1,3-

propadiene

71

Experimental Protocols
Protocol 1: Synthesis of 2,2-Difluorovinyl Pinacolborane (CF₂=CHBPin)[1]

This protocol describes the borylation of 1,1-difluoroethylene to synthesize the title compound.

Materials:

Isopropoxy pinacolborane

1,1-Difluoroethylene (gas)

Anhydrous solvent (e.g., THF or Dioxane)

Inert gas (Argon or Nitrogen)

Equipment:

Schlenk flask or a similar reaction vessel suitable for handling gases

Gas inlet tube

Magnetic stirrer

Cooling bath

Standard glassware for organic synthesis

Procedure:
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To a dried Schlenk flask under an inert atmosphere, add isopropoxy pinacolborane and the

anhydrous solvent.

Cool the solution in a cooling bath.

Bubble 1,1-difluoroethylene gas through the solution with vigorous stirring. The reaction

progress can be monitored by GC-MS.

Upon completion of the reaction, remove the cooling bath and allow the mixture to warm to

room temperature.

The solvent is removed under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation to obtain 2,2-difluorovinyl pinacolborane as a

stable, easy-to-handle liquid. The product can be stored at 4 °C for several months.[1]

Protocol 2: General Procedure for the Suzuki-Miyaura Cross-Coupling of 2,2-Difluorovinyl

Pinacolborane with (Het)Aryl and Vinyl Bromides[1]

This protocol outlines the general conditions for the palladium-catalyzed cross-coupling

reaction.

Materials:

Aryl or vinyl bromide (1.0 equiv)

2,2-Difluorovinyl pinacolborane (1.2-1.5 equiv)

Palladium catalyst: Pd(dppf)Cl₂ (2-5 mol%)

Base: Aqueous solution of K₂CO₃ or Cs₂CO₃ (2.0 equiv)

Solvent: Dioxane or THF

Inert gas (Argon or Nitrogen)

Equipment:
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Schlenk tube or a similar reaction vessel

Magnetic stirrer and heating plate

Standard glassware for work-up and purification (separatory funnel, round-bottom flasks,

chromatography column)

Procedure:

In a Schlenk tube, combine the aryl or vinyl bromide, 2,2-difluorovinyl pinacolborane,

Pd(dppf)Cl₂ catalyst, and the solvent.

Degas the mixture by bubbling an inert gas through the solution for 10-15 minutes.

Add the aqueous base solution to the reaction mixture.

Heat the reaction mixture at 80-100 °C with vigorous stirring. Monitor the reaction progress

by TLC or GC-MS.

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate or

diethyl ether).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired gem-

difluorostyrene or gem-difluorodiene.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling.
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Start: Assemble Reactants

Aryl/Vinyl Bromide
2,2-Difluorovinyl Pinacolborane

Pd(dppf)Cl₂
Solvent (Dioxane/THF)

Degas with Inert Gas

Add Aqueous Base

Heat (80-100 °C)
with Stirring

Work-up:
- Cool to RT

- Dilute with H₂O
- Extract with Organic Solvent

Purification:
- Wash with Brine

- Dry over Na₂SO₄/MgSO₄

- Concentrate
- Column Chromatography

Final Product:
gem-Difluorostyrene

Click to download full resolution via product page

Caption: Experimental workflow for the cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15289953?utm_src=pdf-custom-synthesis
https://search.lib.latrobe.edu.au/discovery/fulldisplay?vid=61LATROBE_INST%3ALATROBE&tab=MAIN&offset=0&docid=cdi_proquest_journals_2302318469&query=creator%2Cexact%2C+Voitenko%2C+Zoia+&context=PC&adaptor=Primo+Central&lang=en&search_scope=All
https://www.benchchem.com/product/b15289953#vinyldifluoroborane-in-palladium-catalyzed-cross-coupling-reactions
https://www.benchchem.com/product/b15289953#vinyldifluoroborane-in-palladium-catalyzed-cross-coupling-reactions
https://www.benchchem.com/product/b15289953#vinyldifluoroborane-in-palladium-catalyzed-cross-coupling-reactions
https://www.benchchem.com/product/b15289953#vinyldifluoroborane-in-palladium-catalyzed-cross-coupling-reactions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15289953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

